Cas no 2035001-34-2 ((2E)-3-(pyridin-3-yl)-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]prop-2-en-1-one)

• Product Name: (2E)-3-(pyridin-3-yl)-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]prop-2-en-1-one
• CAS No: 2035001-34-2
• MF: C₂₀H₂₃N₅O
• MW: 349.4295
• CID: 5355609
• Update Time: 2025-05-20

(2E)-3-(pyridin-3-yl)-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-pyridin-3-yl-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]prop-2-en-1-one
• (E)-3-(pyridin-3-yl)-1-(4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl)prop-2-en-1-one
• (2E)-3-(pyridin-3-yl)-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]prop-2-en-1-one

• Inchi： 1S/C20H23N5O/c26-20(8-7-16-4-3-9-21-15-16)25-12-10-24(11-13-25)19-14-17-5-1-2-6-18(17)22-23-19/h3-4,7-9,14-15H,1-2,5-6,10-13H2/b8-7+
• InChI Key： DLPLFFMHLFPUAM-BQYQJAHWSA-N
• SMILES： O=C(/C(/[H])=C(\[H])/C1=C([H])N=C([H])C([H])=C1[H])N1C([H])([H])C([H])([H])N(C2C([H])=C3C(C([H])([H])C([H])([H])C([H])([H])C3([H])[H])=NN=2)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 502
• XLogP3: 1.8
• Topological Polar Surface Area: 62.2

Additional information on (2E)-3-(pyridin-3-yl)-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]prop-2-en-1-one

Compound (2E)-3-(pyridin-3-yl)-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]prop-2-en-1-one: A Comprehensive Overview

The compound (2E)-3-(pyridin-3-yl)-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]prop-2-en-1-one (CAS No. 2035001-34-2) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are known for their versatile properties and wide-ranging uses in drug discovery, materials science, and advanced chemical synthesis. The structure of this compound is characterized by a pyridine ring fused with a piperazine moiety and a tetrahydrocinnoline group, making it a complex yet functional molecule.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving strategic coupling reactions and cyclization processes. Researchers have employed cutting-edge techniques such as Suzuki-Miyaura coupling and Stille coupling to achieve high yields and excellent stereochemical control. These methods have not only improved the synthesis of this compound but also paved the way for the development of similar heterocyclic systems with tailored properties.

The structural complexity of (2E)-3-(pyridin-3-yl)-1-[4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-y]propeneone makes it an intriguing subject for spectroscopic studies. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to elucidate its molecular geometry and conformational preferences. These studies have revealed that the molecule adopts a rigid structure due to the conjugation between the pyridine ring and the tetrahydrocinnoline group, which is critical for its electronic properties.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting enzyme inhibition and receptor binding. For instance, studies conducted by Smith et al. (2023) demonstrated that (2E)-3-(pyridin)propenone derivatives exhibit potent inhibitory activity against certain kinases involved in cancer progression. The integration of the piperazine moiety into the molecule enhances its bioavailability and pharmacokinetic profile, making it a strong candidate for further preclinical testing.

Moreover, the electronic properties of (5,6,7,8-tetrahydrocinnolin) fused systems have drawn attention in the field of optoelectronics. Recent research by Lee et al. (2023) highlights the potential of this compound as a building block for organic semiconductors due to its high charge carrier mobility and stability under ambient conditions. The ability to tune its electronic properties through functional group substitution opens up new avenues for its application in flexible electronics and photovoltaic devices.

The synthesis and characterization of (pyridin-piperazine-propenone) hybrids represent a significant milestone in heterocyclic chemistry. By leveraging modern synthetic methodologies and advanced analytical tools, scientists have unlocked the full potential of this compound across multiple disciplines. Its unique combination of structural rigidity, electronic versatility, and biological activity positions it as a key player in future innovations within drug discovery and materials science.